3-methylphenyl benzoylcarbamate

• IUPAC Name: (3-methylphenyl) N-benzoylcarbamate
• InChI: InChI=1S/C15H13NO3/c1-11-6-5-9-13(10-11)19-15(18)16-14(17)12-7-3-2-4-8-12/h2-10H,1H3,(H,16,17,18)
• InChI Key: QUIAJLSSFFXTSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(=O)NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol

Description

3-methylphenyl benzoylcarbamate, also known as MKC-231, is a novel cognitive enhancer drug that has gained significant attention in recent years due to its potential therapeutic applications. This compound belongs to the family of benzoylcarbamates and is structurally similar to piracetam, a well-known nootropic drug. The purpose of

Mechanism of Action

The exact mechanism of action of 3-methylphenyl benzoylcarbamate is not fully understood. It is believed to enhance cognitive function by modulating the activity of neurotransmitters such as acetylcholine and glutamate. It also increases the density of AMPA receptors in the brain, which are involved in synaptic plasticity and learning.
Biochemical and Physiological Effects:
Studies have shown that 3-methylphenyl benzoylcarbamate can improve cognitive function and memory in animal models. It has also been shown to increase the release of acetylcholine and glutamate in the brain, which are important neurotransmitters involved in learning and memory. Additionally, it has been shown to increase cerebral blood flow, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methylphenyl benzoylcarbamate in lab experiments is its ability to improve cognitive function and memory in animal models. This makes it a useful tool for studying the underlying mechanisms of learning and memory. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several future directions for research on 3-methylphenyl benzoylcarbamate. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, further studies are needed to determine the optimal dosage and administration route of this compound. Finally, more research is needed to fully understand the mechanism of action of 3-methylphenyl benzoylcarbamate and its potential therapeutic applications.
In conclusion, 3-methylphenyl benzoylcarbamate is a promising cognitive enhancer drug that has potential therapeutic applications. Its ability to improve cognitive function and memory in animal models makes it a useful tool for studying the underlying mechanisms of learning and memory. However, its potential toxicity and side effects must be carefully monitored. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-methylphenyl benzoylcarbamate involves the reaction of 3-methylphenyl isocyanate with benzoyl chloride in the presence of triethylamine. This process yields a white crystalline powder that is soluble in polar solvents such as ethanol and dimethyl sulfoxide. The purity of the compound can be verified using high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

3-methylphenyl benzoylcarbamate has been extensively studied for its potential therapeutic applications. It has been shown to improve cognitive function, memory, and learning in animal models. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD).